(3-Amino-2-methylphenyl)methanol

• IUPAC Name: (3-amino-2-methylphenyl)methanol
• InChI: InChI=1S/C8H11NO/c1-6-7(5-10)3-2-4-8(6)9/h2-4,10H,5,9H2,1H3
• InChI Key: UVYZMJMDIMWDNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1N)CO
• Molecular Formula: C8H11NO
• DSSTOX Substance ID: DTXSID00341940
• Molecular Weight: 137.18 g/mol
• CAS RN: 83647-42-1

Description

(3-Amino-2-methylphenyl)methanol, commonly referred to as AMPCM, is an organic compound with a variety of applications in the fields of chemistry, biochemistry, and medicine. It is a derivative of phenol, with an amine group attached to the aromatic ring. It is a colorless, water-soluble solid with a molecular weight of 143.2 g/mol. AMPCM is used in the synthesis of various drugs, such as anti-inflammatory medications, antifungals, and antibiotics. It is also used in the production of detergents, food additives, and fragrances. Additionally, AMPCM has been studied for its potential applications in biochemistry and medicine, such as in the treatment of certain cancers and cardiovascular diseases.

Scientific Research Applications

Methanol in Lipid Dynamics

Methanol, commonly used as a solubilizing agent for transmembrane proteins/peptides, significantly impacts lipid dynamics in biological and synthetic membranes. Studies have shown that methanol influences the structure-function relationship of bilayers, affecting lipid asymmetry and scrambling. This is crucial in understanding cell survival and protein reconstitution in biomembrane and proteolipid studies (Nguyen et al., 2019).

Direct N-Monomethylation of Aromatic Primary Amines

Methanol has been used as a methylating agent in the N-monomethylation of aromatic primary amines. This process, catalyzed by [Cp*IrCl2]2/NaOH system, is attractive for its low catalyst loading, broad substrate scope, and excellent selectivities, which has significant implications in synthetic chemistry (Li et al., 2012).

C-H Functionalization Strategy

A comparison between traditional methods and palladium-catalyzed iterative C-H halogenation reactions demonstrates the advantages of C-H functionalization. This includes milder reaction conditions, higher yields, and better selectivity, which is important for the synthesis of multi-substituted arenes (Sun et al., 2014).

Methanol as a Hydrogen Source in Organic Synthesis

Methanol serves as both a C1 synthon and H2 source in organic synthesis. Its utilization, especially in selective N-methylation of amines using RuCl3.xH2O as a catalyst, demonstrates its importance in chemical synthesis and energy technologies (Sarki et al., 2021).

Huisgen 1,3-Dipolar Cycloadditions

Methanol-based catalysts like tris(triazolyl)methanol-Cu(I) structure have shown outstanding catalytic performance in Huisgen 1,3-dipolar cycloadditions, a reaction significant in organic synthesis (Ozcubukcu et al., 2009).

Biological Conversion of Methanol

Engineering Escherichia coli for converting methanol to metabolites like flavanone naringenin represents a major step in biotechnology. This conversion demonstrates the potential of methanol in producing specialty chemicals (Whitaker et al., 2017).

Safety and Hazards

“(3-Amino-2-methylphenyl)methanol” is harmful if swallowed. It causes skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing with plenty of soap and water after skin contact, and wearing protective gloves/protective clothing/eye protection.

Mechanism of Action

Target of Action

It’s worth noting that similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors , suggesting a potential for diverse biological interactions.

Mode of Action

Related compounds have been shown to interact with their targets in various ways, leading to changes in cellular function . For instance, some indole derivatives have demonstrated antiviral, anti-inflammatory, and anticancer activities .

Biochemical Pathways

Related compounds such as indole derivatives have been shown to influence a variety of biochemical pathways . For example, indole-3-acetic acid, a plant hormone, is produced by the degradation of tryptophan in higher plants .

Result of Action

Related compounds have been shown to have diverse biological activities, suggesting that (3-amino-2-methylphenyl)methanol may also have a broad range of effects .

Synthesis routes and methods I

Procedure details

A solution of 2-methyl-3-nitrobenzyl alcohol (2.0 g, 12 mmol) in ethanol (100 ml) was hydrogenated over 10% palladium/charcoal (0.1 g) for 2 hours, at an initial pressure of 3.5 bar. The solution was filtered through celite and evaporated to give 3-amino-2-methylbenzyl alcohol (1.67 g, quantitative), m.p. 104°-106°

Synthesis routes and methods II

Procedure details

A solution of 2-methyl-3-nitrobenzenemethanol (10.0 g, 59.8 mmol) in methanol is treated with Raney Nickel and shaken under hydrogen gas (50 psi) in a Parr Shaker. The solution is filtered through Celite and evaporated. Recrystallization of the residue from isopropyl ether gives pure 3-amino-2-methylbenzenemethanol (7.4 g, 90%), mp=106-108° C.